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Compound of Interest

Compound Name: 1-Amino-2-naphthol

Cat. No.: B7721142 Get Quote

Essential Safety and Handling Guide for 1-
Amino-2-naphthol
This guide provides crucial safety protocols, handling procedures, and disposal plans for

researchers, scientists, and drug development professionals working with 1-Amino-2-naphthol
(or its hydrochloride salt). Adherence to these guidelines is essential for ensuring laboratory

safety and minimizing exposure risks.

Hazard Identification and Classification
1-Amino-2-naphthol and its hydrochloride salt are classified as hazardous chemicals. The

primary health risks include irritation to the skin, eyes, and respiratory system.[1][2] It is also

suspected of causing genetic defects and may cause an allergic skin reaction.[2][3][4] The

toxicological properties of this substance have not been fully investigated, warranting cautious

handling.[1]
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Hazard Code Hazard Statement Classification

H302 Harmful if swallowed
Acute toxicity, oral (Category

4)[3][5]

H312 Harmful in contact with skin
Acute toxicity, dermal

(Category 4)[3][5]

H315 Causes skin irritation
Skin corrosion/irritation

(Category 2)[2][3]

H317
May cause an allergic skin

reaction

Sensitisation (Skin) (Category

1)[3][4]

H319 Causes serious eye irritation
Serious eye damage/eye

irritation (Category 2)[2][3]

H332 Harmful if inhaled
Acute toxicity, inhalation

(Category 4)[3]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Respiratory sensitisation

(Category 1)[4]

H335 May cause respiratory irritation

Specific target organ toxicity —

single exposure (Category 3)

[2][3]

H341
Suspected of causing genetic

defects

Germ cell mutagenicity

(Category 2)[2][3]

H351 Suspected of causing cancer Carcinogenicity (Category 2)[3]

Personal Protective Equipment (PPE)
Proper personal protective equipment is mandatory to prevent exposure. The following should

be worn at all times when handling 1-Amino-2-naphthol:
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Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1][6]

To protect against splashes

and dust that can cause

serious eye irritation.

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.[1][2] Long-sleeved

clothing is recommended.[7]

Gloves must be inspected prior

to use.[4]

To prevent skin irritation,

allergic reactions, and

absorption.[3]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1] A particle

filter is recommended.[2]

To prevent inhalation of dust,

which can cause respiratory

irritation.[2][3]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical for safety. The following workflow

outlines the necessary steps from preparation to final disposal.
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1. Preparation

2. Handling & Experiment

3. Decontamination & Cleanup

4. Waste Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure proper ventilation
(Fume Hood)

Prepare spill kit

Weigh and handle solid to
minimize dust generation

Keep container tightly closed
when not in use

Avoid contact with skin, eyes,
and clothing

Do not eat, drink, or smoke
in the work area

Clean up spills immediately Wash hands and exposed skin
thoroughly after handling

Sweep solid material into a
suitable, labeled container

Dispose of waste in a sealed,
labeled hazardous waste container

Remove and launder
contaminated clothing before reuse

Follow all local, state, and federal
regulations for chemical waste disposal

Dispose of contents/container to an
approved waste disposal plant

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Amino-2-naphthol.
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Experimental Protocols: Emergency Procedures
Immediate and appropriate first aid is critical in the event of an exposure. Facilities must be

equipped with an eyewash station and a safety shower.[1][8]

First-Aid Measures

Exposure Route Procedure

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][2]

Skin Contact

Immediately flush the affected skin with plenty of

water for at least 15 minutes while removing all

contaminated clothing and shoes. If skin

irritation persists, seek medical attention.[1][2]

Wash clothing before reuse.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, making sure to lift the upper

and lower eyelids occasionally. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][2]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth with water

and have them drink 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Leak Procedures

In the case of a spill, the area should be evacuated of all non-essential personnel.

Ventilate the Area: Ensure the area is well-ventilated.[1]
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Wear Protective Equipment: Use the proper personal protective equipment as outlined in the

PPE section.[1][3]

Containment and Cleanup:

Avoid generating dust.[1][3]

For dry spills, carefully sweep or vacuum up the material.[1][3]

Place the spilled material into a suitable, sealed, and labeled container for disposal.[1][2]

[8]

Wash the spill area thoroughly with soap and water.[3]

Disposal: Dispose of the collected waste through an approved waste disposal plant,

following all relevant regulations.[2][3] Do not let the product enter drains.[4][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 1-Amino-2-
naphthol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7721142#personal-protective-equipment-for-
handling-1-amino-2-naphthol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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